Cas no 67272-93-9 (Benzamide, N-butyl-4-cyano-N-ethyl-)

Benzamide, N-butyl-4-cyano-N-ethyl- structure
67272-93-9 structure
Product Name:Benzamide, N-butyl-4-cyano-N-ethyl-
CAS No:67272-93-9
MF:C14H18N2O
MW:230.305523395538
CID:1714469
Update Time:2024-11-27

Benzamide, N-butyl-4-cyano-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-butyl-4-cyano-N-ethyl-
    • Inchi: 1S/C14H18N2O/c1-3-5-10-16(4-2)14(17)13-8-6-12(11-15)7-9-13/h6-9H,3-5,10H2,1-2H3
    • InChI Key: FBYDYCZPEKUNJR-UHFFFAOYSA-N
    • SMILES: C(N(CCCC)CC)(=O)C1=CC=C(C#N)C=C1

Computed Properties

  • Exact Mass: 230.14204

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Boiling Point: 397.5±25.0 °C(Predicted)
  • PSA: 44.1
  • pka: -1.95±0.70(Predicted)

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